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Compound of Interest

Compound Name: Sudan III

Cat. No.: B1681776 Get Quote

This technical guide provides a comprehensive overview of the molecular formula and weight

of the lysochrome diazo dye, Sudan III. It is intended for researchers, scientists, and drug

development professionals who require detailed information on the fundamental chemical

properties of this compound.

Chemical Identity and Molecular Formula
Sudan III is a synthetic, fat-soluble dye belonging to the azo class of compounds.[1][2] It is

structurally related to azobenzene.[2] The IUPAC name for Sudan III is 1-[[4-

(phenyldiazenyl)phenyl]diazenyl]naphthalen-2-ol.[1][3][4] The molecular formula for Sudan III
has been consistently determined to be C₂₂H₁₆N₄O.[1][3][5][6][7][8] This formula indicates that

each molecule of Sudan III contains 22 carbon atoms, 16 hydrogen atoms, 4 nitrogen atoms,

and 1 oxygen atom.

Molecular Weight
The molecular weight of a compound is a critical parameter in a wide range of scientific

applications, including stoichiometry, solution preparation, and analytical chemistry. The

molecular weight of Sudan III is derived from its molecular formula and the atomic weights of

its constituent elements.

The calculated molecular weight is approximately 352.39 g/mol .[5][7] Different sources may

report slightly varied values due to rounding of atomic weights, with some listing it as 352.40

g/mol or 352.4 g/mol .[1][6] The exact mass is 352.1324 g/mol .[3]
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Summary of Physicochemical Properties
For ease of reference, the key quantitative and qualitative properties of Sudan III are

summarized in the table below.

Property Value References

Molecular Formula C₂₂H₁₆N₄O [1][3][5][6][7][8]

Molecular Weight 352.39 g/mol [5][7]

Exact Mass 352.1324 g/mol [3]

CAS Number 85-86-9 [3][5]

Appearance
Reddish-brown powder or

crystals
[1][5]

Melting Point 199 °C (decomposes) [5][8][9]

Solubility

Insoluble in water; Soluble in

fats, ethanol, acetone, and

chloroform

[1]

Maximum Absorption 507 nm [1]

Logical Relationship of Sudan III Properties
The following diagram illustrates the logical flow from the compound's identity to its

fundamental molecular properties.

Sudan III

1-[[4-(phenyldiazenyl)phenyl]diazenyl]naphthalen-2-ol
 is named
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Figure 1. Relationship between the identifiers and molecular properties of Sudan III.

Experimental Protocols for Property Determination
While this guide focuses on the established molecular formula and weight, the determination of

these properties relies on standard analytical techniques.

Mass Spectrometry: This is a primary technique for determining the molecular weight of a

compound. In this method, the compound is ionized, and the mass-to-charge ratio of the

resulting ions is measured. High-resolution mass spectrometry can provide the exact mass,

which can be used to deduce the molecular formula.

Elemental Analysis: This experimental method determines the percentage composition of a

compound. For Sudan III, elemental analysis would yield the percentage of Carbon,

Hydrogen, Nitrogen, and Oxygen. These percentages can then be used to calculate the

empirical formula, which, in conjunction with the molecular weight from mass spectrometry,

confirms the molecular formula.

A general workflow for the determination of molecular formula and weight is outlined below.
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Determination of Molecular Properties
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Figure 2. Experimental workflow for determining the molecular formula and weight of a
compound like Sudan III.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

